Cas no 832712-92-2 (2-Pentenoic acid, 3-methyl-5-(2-methylphenyl)-, methyl ester, (2E)-)

• Product Name: 2-Pentenoic acid, 3-methyl-5-(2-methylphenyl)-, methyl ester, (2E)-
• CAS No: 832712-92-2
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 674809
• PubChem ID: 71415889
• Update Time: 2025-04-19

2-Pentenoic acid, 3-methyl-5-(2-methylphenyl)-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 3-methyl-5-(2-methylphenyl)-, methyl ester, (2E)-
• methyl 3-methyl-5-(2-methylphenyl)pent-2-enoate
• 832712-92-2
• DTXSID60835299

• Inchi： 1S/C14H18O2/c1-11(10-14(15)16-3)8-9-13-7-5-4-6-12(13)2/h4-7,10H,8-9H2,1-3H3
• InChI Key： YZPYXYNDTJZAMK-UHFFFAOYSA-N
• SMILES： O(C)C(C=C(C)CCC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų